Ethyl-3-(2,3-dimethoxy-phenyl)propionate

• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: ethyl 3-(2,3-dimethoxyphenyl)propanoate
• InChI: InChI=1S/C13H18O4/c1-4-17-12(14)9-8-10-6-5-7-11(15-2)13(10)16-3/h5-7H,4,8-9H2,1-3H3
• InChI Key: SLDGGTLYQAVFLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=C(C(=CC=C1)OC)OC

Description

Ethyl-3-(2,3-dimethoxy-phenyl)propionate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (20 g, 0.0961 mole) of 2,3-dimethoxycinnannic acid in 120 mL of CHCl3 and 200 mL of EtOH was hydrogenated at 30 psig in the presence of 2.0 g of 10% Pd/C catalyst to form ethyl-3-(2,3-dimethoxy-phenyl)propionate (hereinafter, "Compound 1"). The catalyst was removed by filtration and the filtrate was evaporated under reduced pressure. The residue was distillated under reduced pressure to give 22 g (96% yield) of liquid with a boiling point of 143° C./1.15 mmHg. Elemental analysis gave C13H18O4 (C,H,N).